Cas no 78025-93-1 (3,5-dimethoxy-4-methylaniline)

• Product Name: 3,5-dimethoxy-4-methylaniline
• CAS No: 78025-93-1
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 3359151
• PubChem ID: 12752288
• Update Time: 2025-05-20

3,5-dimethoxy-4-methylaniline Chemical and Physical Properties

Names and Identifiers

• BENZENAMINE, 3,5-DIMETHOXY-4-METHYL-
• 3,5-dimethoxy-4-methylaniline

• Inchi： 1S/C9H13NO2/c1-6-8(11-2)4-7(10)5-9(6)12-3/h4-5H,10H2,1-3H3
• InChI Key： ILVRAUPHOFUERY-UHFFFAOYSA-N
• SMILES： C1(N)=CC(OC)=C(C)C(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 3,5-dimethoxy-4-methylaniline

3,5-Dimethoxy-4-methylaniline (CAS No. 78025-93-1): Properties, Applications, and Market Insights

3,5-Dimethoxy-4-methylaniline (CAS No. 78025-93-1) is a specialized organic compound that has garnered significant attention in various industrial and research applications. This aromatic amine, characterized by its methoxy and methyl substituents, plays a pivotal role in synthetic chemistry, particularly in the production of dyes, pharmaceuticals, and agrochemicals. Its unique structural features make it a valuable intermediate in organic synthesis, offering versatility and efficiency in chemical transformations.

The chemical structure of 3,5-dimethoxy-4-methylaniline consists of an aniline core substituted with two methoxy groups at the 3 and 5 positions and a methyl group at the 4 position. This arrangement imparts distinct electronic and steric properties, which are crucial for its reactivity and applications. Researchers often explore its use in cross-coupling reactions, oxidation processes, and as a precursor for more complex molecules. The compound's solubility in organic solvents like ethanol, methanol, and dichloromethane further enhances its utility in laboratory and industrial settings.

One of the most prominent applications of 3,5-dimethoxy-4-methylaniline is in the dye industry. Its ability to act as a coupling agent in the synthesis of azo dyes makes it indispensable for producing vibrant and stable colorants. These dyes are widely used in textiles, inks, and coatings, meeting the growing demand for eco-friendly and high-performance pigments. Additionally, the compound's role in pharmaceutical intermediates has been explored, particularly in the development of antioxidant and anti-inflammatory agents, aligning with current trends in drug discovery and personalized medicine.

In recent years, the agrochemical sector has also leveraged 3,5-dimethoxy-4-methylaniline for formulating pesticides and herbicides. Its structural motifs are integral to designing molecules that target specific plant pathogens while minimizing environmental impact. This aligns with the global shift toward sustainable agriculture and the reduction of hazardous chemicals in farming practices. Furthermore, the compound's potential in material science, such as in the synthesis of conductive polymers, has sparked interest among researchers focusing on renewable energy and electronic devices.

The market for 3,5-dimethoxy-4-methylaniline is influenced by several factors, including advancements in synthetic methodologies and the increasing demand for high-purity intermediates. Suppliers and manufacturers are investing in scalable production techniques to meet the needs of diverse industries. Quality control and regulatory compliance remain critical, ensuring that the compound adheres to international safety and environmental standards. As the chemical industry evolves, innovations in green chemistry and catalysis are expected to further enhance the efficiency and sustainability of its production.

For researchers and industry professionals, understanding the physicochemical properties of 3,5-dimethoxy-4-methylaniline is essential. Its melting point, boiling point, and spectral data (e.g., NMR, IR) are well-documented, facilitating its identification and characterization in various applications. Storage recommendations typically emphasize keeping the compound in a cool, dry place, away from light and moisture, to maintain its stability over time.

In conclusion, 3,5-dimethoxy-4-methylaniline (CAS No. 78025-93-1) is a multifaceted compound with broad applicability across multiple sectors. Its role in dye synthesis, pharmaceuticals, and agrochemicals underscores its importance in modern chemistry. As industries continue to prioritize sustainability and innovation, this compound is poised to remain a key player in the development of advanced materials and bioactive molecules. Future research may uncover even more applications, solidifying its position as a valuable asset in scientific and industrial endeavors.